2-Tert-butyl 8-methyl 6-(aminomethyl)-1h,2h,3h,4h-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate

• IUPAC Name: 2-O-tert-butyl 8-O-methyl 6-(aminomethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate
• InChI: InChI=1S/C15H23N3O4/c1-15(2,3)22-14(20)17-5-6-18-10(8-16)7-11(12(18)9-17)13(19)21-4/h7H,5-6,8-9,16H2,1-4H3
• InChI Key: JPWJASRNGBMYAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN2C(=C(C=C2CN)C(=O)OC)C1
• Molecular Formula: C15H23N3O4
• Molecular Weight: 309.36 g/mol
• CAS No.: 2219373-50-7

Description

2-Tert-butyl 8-methyl 6-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate is a pyrrolo[1,2-a]pyrazine derivative featuring a bicyclic heterocyclic scaffold with two carboxylate ester groups (tert-butyl and methyl) and an aminomethyl substituent at position 6. Its structural complexity and functional group diversity make it a versatile intermediate in synthesizing bioactive molecules .

Biological Activity

2-Tert-butyl 8-methyl 6-(aminomethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate (CAS No. 2219373-50-7) is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies.

Chemical Structure

The molecular formula of this compound is $C_{15}H_{23}N_{3}O_{4}$. Its structure includes a pyrrolo[1,2-a]pyrazine core with two carboxylate groups and an aminomethyl substituent.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that allow for the introduction of the tert-butyl and methyl groups along with the aminomethyl functionality. The synthetic pathways often utilize known methodologies such as the Groebke-Blackburn-Bienaymé reaction for constructing complex heterocycles.

Biological Activity

Research indicates that compounds related to pyrrolo[1,2-a]pyrazines exhibit a range of biological activities including:

• Antimycobacterial Activity : Similar derivatives have shown significant activity against Mycobacterium tuberculosis. For instance, structure-activity relationship studies suggest that modifications to the pyrazine ring can enhance antimycobacterial potency .
• Antifungal Properties : Some substituted derivatives have demonstrated antifungal activity, which may be attributed to their ability to inhibit specific fungal enzymes or disrupt cell membrane integrity .
• Enzyme Inhibition : Compounds in this class have been investigated for their ability to inhibit various enzymes relevant to disease processes. For example, certain derivatives have shown promise as inhibitors of heat shock protein 90 (Hsp90), which is involved in cancer cell proliferation .

Case Studies and Research Findings

Several studies have evaluated the biological activity of related compounds:

• Antimycobacterial Evaluation : A study synthesized a series of substituted pyrazine derivatives and evaluated their activity against Mycobacterium tuberculosis. The most active compound achieved a minimum inhibitory concentration (MIC) of 3.13 µg/mL .
• Structure-Activity Relationship (SAR) : Research has established SAR for various substituted pyrazines, indicating that specific functional groups can significantly enhance biological activity. For instance, the introduction of halogen substituents has been linked to increased potency against microbial strains .
• Synergistic Effects : Investigations into combinations of this compound with other antimicrobial agents have suggested potential for synergistic effects that could improve therapeutic efficacy in treating infections .

Table 1: Biological Activities of Related Compounds

Compound Name	Activity Type	MIC (µg/mL)	Reference
Compound A	Antimycobacterial	3.13
Compound B	Antifungal	5.00
Compound C	Hsp90 Inhibitor	IC50 = 10 µM

Table 2: Structure-Activity Relationships

Substituent	Effect on Activity	Reference
Halogen	Increased potency
Alkyl group	Moderate activity
Aminomethyl	Essential for activity

Comparison with Similar Compounds

Functional Group Reactivity

• Aminomethyl (Target Compound): Enables nucleophilic reactions (e.g., amidation, alkylation) and enhances solubility via protonation at physiological pH .
• Iodo (2172013-29-3) : Facilitates cross-coupling reactions (e.g., with boronic acids) for aryl/heteroaryl introductions .
• Formyl (1174068-79-1) : Reacts with amines to form Schiff bases or undergoes reduction to hydroxymethyl groups .
• Cyano (1050884-26-8): Convertible to amines (via reduction) or carboxylic acids (via hydrolysis) .

Pharmacological Potential

• Imidazo[1,2-a]pyrazine derivatives () are explored as kinase inhibitors due to their planar aromatic systems, contrasting with the non-aromatic, saturated pyrrolo[1,2-a]pyrazine core of the target compound, which may enhance metabolic stability .
• The oxo-substituted analogue (CAS 1421065-63-5) introduces a ketone, enabling hydrogen bonding in target binding .

Research Findings and Data

Physicochemical Properties

• LogP: The target compound’s aminomethyl group reduces hydrophobicity (predicted LogP ~1.5) compared to the iodo analogue (LogP ~2.8) .
• Solubility : The carboxylic acid derivative () exhibits higher aqueous solubility (>10 mg/mL) than the ester-based target compound (<1 mg/mL) .

Q & A

Basic Research Questions

Q. What methodologies are recommended for optimizing the synthetic yield of this compound?

• Methodological Answer :

• Reaction Condition Screening : Use Design of Experiments (DoE) to systematically vary parameters like temperature, solvent polarity, and catalyst loading (e.g., tertiary amine bases) to identify optimal conditions .
• Purification : Employ column chromatography with gradients of ethyl acetate/hexane or dichloromethane/methanol for intermediate isolation. Final recrystallization in dichloromethane/hexane mixtures can improve purity (>95%) .
• Monitoring : Track reaction progress via TLC (silica gel, UV-active spots) or HPLC (C18 column, acetonitrile/water mobile phase) .

Q. How can the compound’s structural integrity be confirmed after synthesis?

• Methodological Answer :

• Multinuclear NMR : Assign signals in $^1H$ NMR (e.g., δ 1.4 ppm for tert-butyl protons) and $^{13}C$ NMR (e.g., δ 170–175 ppm for ester carbonyls) to verify substituent positions .
• HRMS : Validate molecular weight accuracy (e.g., [M+H]$^+$ calculated vs. observed within 2 ppm error) .
• IR Spectroscopy : Confirm functional groups (e.g., N–H stretch at ~3300 cm$^{-1}$ for the aminomethyl group) .

Q. What precautions are critical for handling this compound in the lab?

• Methodological Answer :

• Storage : Keep under inert gas (N$_2$/Ar) at –20°C in amber vials to prevent hydrolysis/oxidation of the tert-butyl ester and aminomethyl groups .
• Safety Protocols : Use fume hoods, nitrile gloves, and explosion-proof equipment due to flammability risks (P210 code) .

Advanced Research Questions

Q. How can computational modeling guide the design of derivatives with enhanced bioactivity?

• Methodological Answer :

• Quantum Chemical Calculations : Use DFT (e.g., B3LYP/6-31G*) to predict electronic effects of substituents (e.g., electron-withdrawing groups on the pyrrolo-pyrazine core) .
• Molecular Docking : Screen derivatives against target proteins (e.g., kinases) using AutoDock Vina to prioritize candidates for synthesis .

Q. How to resolve contradictions in spectral data during structural elucidation?

• Methodological Answer :

• 2D NMR Techniques : Perform $^1H$-$^{13}C$ HSQC and HMBC to resolve overlapping signals (e.g., distinguishing pyrrolo-pyrazine ring protons from ester sidechains) .
• Isotopic Labeling : Synthesize $^{15}N$- or $^{13}C$-labeled analogs to trace ambiguous peaks in crowded spectra .

Q. What experimental strategies can probe the compound’s stability under physiological conditions?

• Methodological Answer :

• pH-Dependent Degradation Studies : Incubate in buffers (pH 4–9) at 37°C, monitoring degradation via LC-MS. Hydrolysis of the methyl ester is expected at pH > 7 .
• Plasma Stability Assays : Use human plasma to assess esterase-mediated cleavage of the tert-butyl group over 24 hours .

Q. How to design a DoE for studying substituent effects on reaction selectivity?

• Methodological Answer :

• Factor Selection : Variables include steric bulk (e.g., tert-butyl vs. cyclopentyl), electronic effects (e.g., nitro vs. methoxy groups), and solvent polarity .
• Response Surface Modeling : Use central composite design to map interactions between variables and optimize regioselectivity in functionalization steps .